Cas no 17380-22-2 (3-benzoyl-1H-indole-5-carbonitrile)

• Product Name: 3-benzoyl-1H-indole-5-carbonitrile
• CAS No: 17380-22-2
• MF: C₁₆H₁₀N₂O
• MW: 246.26340341568
• CID: 1363359
• PubChem ID: 28507
• Update Time: 2025-04-20

3-benzoyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-1H-indole-5-carbonitrile
• DTXSID80169664
• INDOLE-5-CARBONITRILE, 3-BENZOYL-
• 17380-22-2
• 5-Cyanoindolyl-3-phenylketone
• 3-Benzoylindole-5-carbonitrile

• Inchi： 1S/C16H10N2O/c17-9-11-6-7-15-13(8-11)14(10-18-15)16(19)12-4-2-1-3-5-12/h1-8,10,18H
• InChI Key： VDSVHHGVSMIFOY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CNC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 245.07157
• Monoisotopic Mass: 246.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.31
• Boiling Point: 493.5°C at 760 mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.699
• PSA: 53.75